Cas no 32385-30-1 (3-(2-Naphthylsulfonyl)propanoic Acid)

3-(2-Naphthylsulfonyl)propanoic Acid Properties

Names and Identifiers

• Propanoic acid, 3-(2-naphthalenylsulfonyl)-
• 2-naphthylsulfonylpropionic acid
• 3-(2-Naphthylsulfonyl)propanoic acid
• CBDivE_005454
• Oprea1_778596
• Z111691718
• EU-0033408
• Oprea1_279507
• ALBB-010576
• CS-0217757
• EN300-83726
• BBL028420
• STK317841
• SCHEMBL7826055
• SR-01000389218-1
• SR-01000389218
• 3-(naphthalen-2-ylsulfonyl)propanoic acid
• 32385-30-1
• TimTec1_004279
• VS-08765
• 3-naphthalen-2-ylsulfonylpropanoic acid
• AB00075206-01
• 3-(naphthalene-2-sulfonyl)propanoic acid
• MFCD00222810
• AKOS000126643
• HMS1546C11
• +Expand

• MDL： MFCD00222810
• InChIKey： OSYQPWIOAFNQLP-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H12O4S/c14-13(15)7-8-18(16,17)12-6-5-10-3-1-2-4-11(10)9-12/h1-6,9H,7-8H2,(H,14,15)
• SMILES： C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)CCC(=O)O

Computed Properties

• Exact Mass: 264.04566
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 264.04563003g/mol
• Heavy Atom Count: 18
• Complexity: 396
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• PSA: 71.44
• Boiling Point: 548.7±42.0 °C at 760 mmHg
• Color/Form: NA
• Density: 1.4±0.1 g/cm3